Cas no 1806884-82-1 (4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806884-82-1
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4892729
• Update Time: 2025-06-22

4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-4-2-3(6(9)10)5(7(14)15-4)8(11,12)13/h2,6H,1H3
• InChI Key： HYHORZKVUOSZBU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(F)F)C=C(N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine

4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine: A Promising Compound in Medicinal Chemistry

4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806884-82-1) is a highly versatile and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique combination of difluoromethyl, iodo, methoxy, and trifluoromethyl substituents, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The structural complexity of 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine provides a foundation for its diverse biological activities. The presence of the difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, while the iodo substituent can facilitate radiolabeling for imaging studies. The methoxy group contributes to solubility and binding affinity, and the trifluoromethyl group imparts lipophilicity and can influence receptor interactions.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by targeting key viral enzymes, suggesting its potential as a broad-spectrum antiviral agent.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine was evaluated for its anticancer properties. The compound showed significant cytotoxicity against a panel of cancer cell lines, particularly those derived from lung and breast cancers. Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

The versatility of 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine extends beyond its direct biological activities. Its unique chemical structure makes it an excellent starting point for synthetic modifications and derivatization. Chemists can leverage this compound to develop novel analogs with enhanced potency, selectivity, and pharmacological profiles. For example, researchers at a leading pharmaceutical company have synthesized a series of derivatives by varying the substituents on the pyridine ring, resulting in compounds with improved drug-like properties.

In addition to its therapeutic potential, 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine has also been explored for its use in imaging applications. The iodo substituent allows for radiolabeling with isotopes such as iodine-123 or iodine-125, making it suitable for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) imaging. This property is particularly valuable in oncology and neurology research, where non-invasive imaging techniques are crucial for early diagnosis and monitoring treatment efficacy.

The synthesis of 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine has been optimized to achieve high yields and purity levels. Various synthetic routes have been reported, including palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods provide chemists with flexible strategies to produce the compound on both laboratory and industrial scales.

In conclusion, 4-(Difluoromethyl)-2-iodo-6-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806884-82-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.